![molecular formula C12H20ClF3N2O2 B6214483 rac-tert-butyl (1R,5S,6S)-1-amino-6-(trifluoromethyl)-3-azabicyclo[3.2.0]heptane-3-carboxylate hydrochloride CAS No. 2763584-24-1](/img/no-structure.png)
rac-tert-butyl (1R,5S,6S)-1-amino-6-(trifluoromethyl)-3-azabicyclo[3.2.0]heptane-3-carboxylate hydrochloride
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Overview
Description
Rac-tert-butyl (1R,5S,6S)-1-amino-6-(trifluoromethyl)-3-azabicyclo[3.2.0]heptane-3-carboxylate hydrochloride is a useful research compound. Its molecular formula is C12H20ClF3N2O2 and its molecular weight is 316.7. The purity is usually 95.
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Properties
{ "Design of the Synthesis Pathway": "The synthesis pathway for rac-tert-butyl (1R,5S,6S)-1-amino-6-(trifluoromethyl)-3-azabicyclo[3.2.0]heptane-3-carboxylate hydrochloride involves the protection of the amine group, followed by the addition of the tert-butyl group, and then the introduction of the trifluoromethyl group. The final step involves the hydrochloride salt formation.", "Starting Materials": [ "1-amino-3-azabicyclo[3.2.0]heptane", "tert-butyl bromoacetate", "trifluoromethyl iodide", "hydrochloric acid", "diethyl ether", "sodium bicarbonate", "sodium chloride", "magnesium sulfate" ], "Reaction": [ "Step 1: Protection of the amine group by reacting 1-amino-3-azabicyclo[3.2.0]heptane with tert-butyl bromoacetate in the presence of sodium bicarbonate and diethyl ether to form tert-butyl (1R,5S,6S)-1-amino-6-bromo-3-azabicyclo[3.2.0]heptane-3-carboxylate.", "Step 2: Addition of the tert-butyl group by reacting tert-butyl (1R,5S,6S)-1-amino-6-bromo-3-azabicyclo[3.2.0]heptane-3-carboxylate with magnesium in the presence of diethyl ether to form tert-butyl (1R,5S,6S)-1-amino-6-magnesium-3-azabicyclo[3.2.0]heptane-3-carboxylate.", "Step 3: Introduction of the trifluoromethyl group by reacting tert-butyl (1R,5S,6S)-1-amino-6-magnesium-3-azabicyclo[3.2.0]heptane-3-carboxylate with trifluoromethyl iodide in the presence of diethyl ether to form rac-tert-butyl (1R,5S,6S)-1-amino-6-(trifluoromethyl)-3-azabicyclo[3.2.0]heptane-3-carboxylate.", "Step 4: Formation of the hydrochloride salt by reacting rac-tert-butyl (1R,5S,6S)-1-amino-6-(trifluoromethyl)-3-azabicyclo[3.2.0]heptane-3-carboxylate with hydrochloric acid in the presence of diethyl ether and sodium chloride to form rac-tert-butyl (1R,5S,6S)-1-amino-6-(trifluoromethyl)-3-azabicyclo[3.2.0]heptane-3-carboxylate hydrochloride.", "Step 5: Purification of the product by filtration and drying with magnesium sulfate." ] } | |
CAS No. |
2763584-24-1 |
Molecular Formula |
C12H20ClF3N2O2 |
Molecular Weight |
316.7 |
Purity |
95 |
Origin of Product |
United States |
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